Cas no 378791-53-8 (3,4,5-Trimethoxybenzylzinc chloride)

3,4,5-Trimethoxybenzylzinc chloride is an organozinc reagent commonly employed in organic synthesis, particularly in cross-coupling reactions such as Negishi coupling. Its key advantages include high reactivity with a range of electrophiles, enabling the efficient introduction of the 3,4,5-trimethoxybenzyl group into complex molecular frameworks. The reagent offers good stability under controlled conditions and demonstrates selectivity in transformations, minimizing unwanted side reactions. Its utility is further enhanced by compatibility with various functional groups, making it valuable for pharmaceutical and fine chemical applications. The compound is typically handled under inert atmospheres to maintain reactivity and purity.

3,4,5-Trimethoxybenzylzinc chloride structure

378791-53-8 structure

Product Name:3,4,5-Trimethoxybenzylzinc chloride

CAS No:378791-53-8

MF:C₁₀H₁₃ClO₃Zn

MW:282.070419073105

CID:6453226

Update Time:2026-03-11

3,4,5-Trimethoxybenzylzinc chloride Chemical and Physical Properties

Names and Identifiers

- 3,4,5-Trimethoxybenzylzinc chloride
- Inchi： 1S/C10H13O3.ClH.Zn/c1-7-5-8(11-2)10(13-4)9(6-7)12-3;;/h5-6H,1H2,2-4H3;1H;/q;;+1/p-1
- InChI Key： BKTTUOIWTULQLN-UHFFFAOYSA-M
- SMILES： O(C1C(=CC(C[Zn]Cl)=CC=1OC)OC)C

3,4,5-Trimethoxybenzylzinc chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB570722-50 ml	3,4,5-Trimethoxybenzylzinc chloride, 0.50 M in THF; .	378791-53-8	50 ml	€1155.00	2024-04-17
abcr	AB570722-100 ml	3,4,5-Trimethoxybenzylzinc chloride, 0.50 M in THF; .	378791-53-8	100 ml	€1808.60	2024-04-17
abcr	AB570722-50ml	3,4,5-Trimethoxybenzylzinc chloride, 0.50 M in THF; .	378791-53-8	50ml	€1155.00	2024-08-02
abcr	AB570722-100ml	3,4,5-Trimethoxybenzylzinc chloride, 0.50 M in THF; .	378791-53-8	100ml	€1808.60	2024-08-02

3,4,5-Trimethoxybenzylzinc chloride Related Literature

1. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569

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